Cas no 101310-92-3 (Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI))

Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) structure
101310-92-3 structure
Product Name:Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
CAS No:101310-92-3
MF:C30H46O8
MW:534.681450366974
CID:161607
PubChem ID:58249
Update Time:2025-04-19

Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
    • 3-[(3S,5R,10S,13R,14S,16S,17R)-14,16-dihydroxy-3-[(2R,5R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-fur
    • DTXSID20906050
    • 101310-92-3
    • 3-[(2,6-Dideoxy-3-O-methylhexopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide
    • Inchi: 1S/C30H46O8/c1-16-27(33)23(35-4)13-25(37-16)38-19-7-9-28(2)18(12-19)5-6-21-20(28)8-10-29(3)26(17-11-24(32)36-15-17)22(31)14-30(21,29)34/h11,16,18-23,25-27,31,33-34H,5-10,12-15H2,1-4H3/t16?,18-,19+,20?,21?,22+,23?,25+,26+,27-,28+,29-,30+/m1/s1
    • InChI Key: ROKXRURUBUVHBD-FBDSKMPQSA-N
    • SMILES: O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C)CC[C@@H](C[C@H]3CCC21)O[C@H]1CC([C@@H](C(C)O1)O)OC)O

Computed Properties

  • Exact Mass: 534.319268g/mol
  • Monoisotopic Mass: 534.319268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 968
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 534.7g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 115Ų
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